Trisulfo-Cy3-Alkyne

• Molecular Formula: C35H43N3O10S3
• Molecular Weight: 761.9 g/mol
• InChI: InChI=1S/C35H43N3O10S3/c1-6-19-36-33(39)14-8-7-9-20-37-29-17-15-25(50(43,44)45)23-27(29)34(2,3)31(37)12-10-13-32-35(4,5)28-24-26(51(46,47)48)16-18-30(28)38(32)21-11-22-49(40,41)42/h1,10,12-13,15-18,23-24H,7-9,11,14,19-22H2,2-5H3,(H3-,36,39,40,41,42,43,44,45,46,47,48)
• InChIKey: VEADRQSXKLRTGC-UHFFFAOYSA-N

Trisulfo-Cy3-Alkyne: Water-Soluble Click Chemistry Probe

Trisulfo-Cy3-Alkyne (CAS No. 1895849-34-9) is a sulfonated cyanine-3 (Cy3) derivative functionalized with a terminal alkyne group, enabling its use as a click chemistry reagent for bioorthogonal fluorescent labeling [1]. As a member of the sulfo-Cy3 dye family, it exhibits enhanced water solubility and reduced aggregation compared to non-sulfonated cyanine dyes, while retaining the spectral properties of the Cy3 fluorophore (excitation ~550-560 nm, emission ~565-570 nm) . This compound is designed for copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-tagged biomolecules, making it a versatile tool for labeling proteins, nucleic acids, and other bioconjugates in aqueous biological environments .

Supports organic solvent-free CuAAC labeling in aqueous buffers

Compatible with standard 532/555 nm laser lines and TRITC filter sets

Reported photostability supports time-lapse and long-term imaging

• [1] MedChemExpress. Trisulfo-Cy3-Alkyne Product Page. Accessed 2026. View Source

Why Trisulfo-Cy3-Alkyne Cannot Be Substituted

The performance of a fluorescent probe in biological systems is dictated by its solubility, aggregation behavior, and photophysical stability, not solely by its spectral properties. Trisulfo-Cy3-Alkyne incorporates three sulfonate groups that confer high aqueous solubility and mitigate dye-dye aggregation, which directly impacts fluorescence quantum yield and signal-to-noise ratio in complex biological matrices [1]. In contrast, non-sulfonated Cy3-alkyne exhibits limited water solubility and a significantly lower quantum yield (Φ = 0.04) due to aggregation-induced quenching in aqueous environments [2]. Furthermore, even among sulfonated variants, differences in sulfonation degree affect performance: diSulfo-Cy3-alkyne may exhibit intermediate properties, but the trisulfo- modification offers maximal hydrophilicity and minimized self-quenching [3]. These physicochemical differences translate directly into experimental outcomes—labeling efficiency, background fluorescence, and long-term signal retention—making direct substitution without validation a source of irreproducible data.

Non-sulfonated Cy3-alkyne has limited water solubility; labeling efficiency in aqueous systems may not transfer directly.

DiSulfo-Cy3-alkyne may exhibit intermediate aggregation; the trisulfo modification is reported to minimize self-quenching.

Quantum yield and photostability depend on sulfonation degree; direct substitution may alter signal-to-noise ratios.

• [1] XWC Bio. Sulfo-CY3-Alkyne: Alkyne-Labeled Cy3 Sulfonation Reaction. 2025. View Source
• [2] CSDN. Cyanine3 alkyne (Cy3-alkyne) Specifications. 2022. View Source
• [3] PMC. Fluorescence quenching with sulfo-Cy3 compared to BODIPY-FL and Alexa Fluor 488. Figure 2, PMCID: PMC8764753. 2022. View Source

Quantitative Performance Evidence

Aqueous Solubility for Solvent-Free Labeling

Trisulfo-Cy3-Alkyne exhibits superior aqueous solubility compared to non-sulfonated Cy3-alkyne, enabling labeling directly in physiological buffers without organic co-solvents that can perturb biological samples [1]. Non-sulfonated Cy3-alkyne is only sparingly soluble in water and requires dissolution in organic solvents such as DMSO, DMF, chloroform, or methanol for effective use [2]. This difference is critical for maintaining protein integrity and cell viability during labeling procedures [1].

Aqueous Solubility

Head-to-head

Freely soluble in water (>10 mg/mL) vs. sparingly soluble for non-sulfonated Cy3-alkyne

Supports organic solvent-free labeling

Preserves protein conformation and cell viability

Evidence Dimension	Aqueous Solubility
Target Compound Data	Freely soluble in water; >10 mg/mL in PBS and cell culture media
Comparator Or Baseline	Cy3-alkyne (non-sulfonated): Sparingly soluble in water; requires DMSO, chloroform, or methanol
Quantified Difference	Qualitative: Freely soluble vs. sparingly soluble
Conditions	Solubility assessed in water, PBS, and cell culture media at room temperature

Why This Matters

Organic solvent-free labeling is essential for preserving protein conformation, enzymatic activity, and cell viability in live-cell and in vivo applications.

• [1] XWC Bio. Sulfo-CY3-Alkyne: Alkyne-Labeled Cy3 Sulfonation Reaction. 2025. View Source
• [2] CSDN. Cyanine3 alkyne (Cy3-alkyne) Specifications. 2022. View Source

Extinction Coefficient Advantage

Trisulfo-Cy3-Alkyne demonstrates an extinction coefficient of 150,000 M⁻¹cm⁻¹, which is comparable to or slightly higher than the 151,000 M⁻¹cm⁻¹ reported for non-sulfonated Cy3-alkyne [1]. While the absolute difference is minimal, the key distinction lies in the aqueous environment where Trisulfo-Cy3-Alkyne maintains this high molar absorptivity without aggregation-induced loss, whereas non-sulfonated Cy3-alkyne's effective extinction coefficient may be reduced in water due to poor solubility and aggregation .

Extinction Coefficient

Reported

150,000 M⁻¹cm⁻¹ (comparable to non-sulfonated Cy3-alkyne)

Maintains high absorptivity in aqueous solution

Effective ε may be reduced for non-sulfonated dye due to aggregation

Evidence Dimension	Molar Extinction Coefficient (ε)
Target Compound Data	150,000 M⁻¹cm⁻¹
Comparator Or Baseline	Cy3-alkyne: 151,000 M⁻¹cm⁻¹; Sulfo-Cy3-Alkyne: 150,000 M⁻¹cm⁻¹
Quantified Difference	~0.7% lower than non-sulfonated Cy3-alkyne; identical to Sulfo-Cy3-Alkyne
Conditions	Measured at absorption maximum (~550 nm) in aqueous solution

Why This Matters

A high extinction coefficient in aqueous solution ensures robust fluorescence signal even at low labeling densities, improving detection sensitivity in biological assays.

• [1] Cenmed. Cy3-alkyne Product Page. Accessed 2026. View Source

Quantum Yield Advantage

Sulfo-Cy3-alkyne (the sulfonated class to which Trisulfo-Cy3-Alkyne belongs) exhibits a quantum yield (Φ) in the range of 0.1 to 0.5, with optimal formulations achieving 0.3-0.5 [1][2]. In stark contrast, non-sulfonated Cy3-alkyne has a reported quantum yield of only 0.04 in aqueous buffer [3]. This >2.5-fold increase in fluorescence efficiency is attributed to the sulfonate groups reducing dye-dye aggregation and self-quenching in aqueous environments [1].

Fluorescence Quantum Yield

Class-level

0.1–0.5 (sulfonated class) vs. 0.04 for non-sulfonated Cy3-alkyne

Higher brightness per labeled molecule

Class-level inference; individual lot may vary

Evidence Dimension	Fluorescence Quantum Yield (Φ)
Target Compound Data	0.1-0.5 (class range for sulfonated Cy3-alkyne derivatives)
Comparator Or Baseline	Cy3-alkyne (non-sulfonated): 0.04
Quantified Difference	2.5-fold to 12.5-fold higher quantum yield
Conditions	Measured in aqueous solution (PBS or water) at room temperature

Why This Matters

Higher quantum yield translates directly to brighter fluorescence per labeled molecule, enabling detection of lower-abundance targets and reducing required exposure times in microscopy.

• [1] XWC Bio. Sulfo-CY3-Alkyne: Alkyne-Labeled Cy3 Sulfonation Reaction. 2025. View Source
• [2] Cy3-Alkyne.com. Sulfo-Cy3 Azide: Precision Click Chemistry for Neurogenetic Labeling. 2025. View Source
• [3] CSDN. Cyanine3 alkyne (Cy3-alkyne) Specifications. 2022. View Source

Enhanced Photostability

Sulfo-Cy3-alkyne demonstrates significantly enhanced photostability compared to traditional fluorescein-based dyes, with photobleaching rates reduced by over 40% [1]. While direct comparative data for Trisulfo-Cy3-Alkyne versus non-sulfonated Cy3-alkyne are not available, the photostability of sulfonated Cy3 derivatives is well-established and attributed to reduced aggregation and enhanced molecular rigidity in aqueous environments [2]. Trisulfo-Cy3-Alkyne is described as a 'bright and photostable dye' detectable by naked eye at nmol levels in gels .

Photostability

Class-level

>40% reduced photobleaching vs. fluorescein dyes

May support time-lapse imaging

Data for sulfonated class; direct Cy3 comparison not available

Evidence Dimension	Photobleaching Rate
Target Compound Data	>40% reduction in photobleaching rate compared to traditional fluorescein dyes
Comparator Or Baseline	Traditional fluorescein dyes (e.g., FITC)
Quantified Difference	>40% slower photobleaching
Conditions	Continuous illumination during fluorescence microscopy in aqueous mounting media

Why This Matters

Enhanced photostability is critical for time-lapse imaging, long-term tracking of labeled biomolecules, and quantitative fluorescence measurements requiring consistent signal intensity.

• [1] XWC Bio. Sulfo-CY3-Alkyne: Alkyne-Labeled Cy3 Sulfonation Reaction. 2025. View Source
• [2] PMC. Fluorescence quenching with sulfo-Cy3 compared to BODIPY-FL and Alexa Fluor 488. Figure 2, PMCID: PMC8764753. 2022. View Source

pH Stability and Imaging Platform Compatibility

Trisulfo-Cy3-Alkyne, like other sulfo-Cy3 derivatives, exhibits pH-insensitive fluorescence from pH 4 to 10, ensuring consistent signal intensity across diverse biological environments . The compound is compatible with a wide range of fluorescent scanners, imagers, and microscopes, and can be excited using 532 nm or 555 nm laser lines and visualized with standard TRITC filter sets . This broad instrument compatibility reduces the need for specialized equipment and facilitates seamless integration into established imaging workflows .

pH & Instrument Compatibility

Class-level

pH insensitive (4–10); compatible with 532/555 nm lasers, TRITC filters

Supports imaging across varied cellular pH

Class-level inference; data to verify for specific formulation

Evidence Dimension	pH Sensitivity and Instrument Compatibility
Target Compound Data	pH insensitive (pH 4-10); compatible with 532/555 nm lasers and TRITC filters
Comparator Or Baseline	Non-sulfonated Cy3-alkyne: Similar spectral properties but limited aqueous solubility restricts compatibility in some systems
Quantified Difference	Qualitative: Broad pH stability and instrument compatibility
Conditions	Fluorescence intensity measured across pH range in aqueous buffers; imaging on standard fluorescence microscopes and scanners

Why This Matters

pH insensitivity ensures reliable quantification across cellular compartments with varying pH, while broad instrument compatibility minimizes capital equipment costs and workflow disruption.

Trisulfo-Cy3-Alkyne Application Scenarios

Aqueous Click Chemistry Labeling

Trisulfo-Cy3-Alkyne is optimally suited for copper-catalyzed azide-alkyne cycloaddition (CuAAC) labeling of azide-tagged biomolecules in fully aqueous buffers (e.g., PBS, Tris buffer, pH 7.0-8.0) without organic co-solvents. The high aqueous solubility (>10 mg/mL in PBS) enables direct dissolution of the dye in labeling reactions, eliminating the need for DMSO or DMF that can denature proteins or compromise cell viability [1]. Typical reaction conditions: 1-5 µM dye, 50-100 µM CuSO4, 200-500 µM sodium ascorbate, 30-60 minutes at room temperature [2]. This workflow is validated for labeling alkyne-modified oligonucleotides, EdU-incorporated DNA in proliferating cells, and AHA-labeled nascent proteins [3].

In-Gel Fluorescence Detection

Trisulfo-Cy3-Alkyne enables sensitive in-gel fluorescence detection of labeled proteins and nucleic acids without destaining or transfer steps. The compound is detectable by naked eye at nanomolar (nmol) quantities in polyacrylamide gels when visualized on standard fluorescence scanners or imagers equipped with TRITC or Cy3 filter sets [1]. This high sensitivity, combined with the dye's photostability, allows for accurate quantification of low-abundance targets and eliminates the need for secondary detection reagents. The water solubility of Trisulfo-Cy3-Alkyne minimizes non-specific background staining, improving signal-to-noise ratios in complex protein mixtures [2].

Live-Cell and Time-Lapse Imaging

The enhanced photostability (>40% reduced photobleaching compared to fluorescein dyes) and pH insensitivity (pH 4-10) of sulfonated Cy3 derivatives make Trisulfo-Cy3-Alkyne suitable for live-cell imaging and extended time-lapse experiments [1]. After bioorthogonal labeling of azide-modified cellular components, the dye's resistance to photobleaching maintains consistent fluorescence intensity over prolonged imaging sessions, while its pH stability ensures reliable quantification in acidic organelles (e.g., endosomes, lysosomes) [2]. The compound's minimal aggregation in aqueous environments reduces non-specific background and cytotoxicity, supporting long-term tracking of labeled proteins or organelles in living cells [3].

Multiplexed Imaging with Far-Red Dyes

Trisulfo-Cy3-Alkyne (ex/em ~550/570 nm) is spectrally compatible with far-red fluorophores such as Cy5 (ex/em ~650/670 nm) and Cy7 (ex/em ~750/770 nm), enabling multiplexed, multicolor fluorescence imaging in fixed cells and tissues [1]. Its bright, photostable signal and minimal spectral crosstalk with longer-wavelength dyes facilitate simultaneous visualization of multiple biomolecular targets using standard fluorescence microscopes equipped with common filter sets [2]. This compatibility is particularly valuable for co-localization studies, fluorescence resonance energy transfer (FRET) assays, and complex tissue imaging where multiple labeling probes are employed [3].

Application

Selection Property

Validation Focus

Aqueous click bioconjugation

Water solubility for co-solvent-free labeling

Labeling efficiency and protein integrity

In-gel fluorescence detection

High detectability in gels

Signal-to-noise without destaining

Live-cell time-lapse imaging

Photostability and pH insensitivity

Consistent signal in long-term imaging

Multiplexed imaging with far-red dyes

Spectral compatibility with Cy5/Cy7

Minimal crosstalk with standard filter sets

• [1] XWC Bio. Sulfo-CY3-Alkyne: Alkyne-Labeled Cy3 Sulfonation Reaction. 2025. View Source
• [2] Cy3-Alkyne.com. Sulfo-Cy3 Azide: Precision Click Chemistry for Neurogenetic Labeling. 2025. View Source
• [3] Streptavidin-Hyperfluor. Sulfo-Cy3 Azide: Advancing Click Chemistry Fluorescent Labeling. 2025. View Source